Isorhamnetin 3-sophoroside-7-rhamnoside: A Technical Guide to Its Natural Sources, Isolation, and Characterization
Isorhamnetin 3-sophoroside-7-rhamnoside: A Technical Guide to Its Natural Sources, Isolation, and Characterization
For Researchers, Scientists, and Drug Development Professionals
Abstract
Isorhamnetin 3-sophoroside-7-rhamnoside is a complex flavonol triglycoside that has garnered significant interest within the phytochemical and pharmaceutical research communities. As a prominent secondary metabolite in select plant species, its unique glycosylation pattern contributes to its bioavailability and distinct biological activities. This technical guide provides a comprehensive overview of the current scientific understanding of this compound, detailing its primary natural sources, biosynthesis, and distribution within plant tissues. Furthermore, it offers field-proven methodologies for its extraction, isolation, and purification, alongside a detailed analysis of its structural characterization through spectroscopic techniques. This document is intended to serve as an authoritative resource for researchers seeking to explore the therapeutic potential of this noteworthy natural product.
Introduction: The Significance of Flavonol Glycosides
Flavonoids represent a vast and diverse class of polyphenolic secondary metabolites synthesized by plants. Unlike primary metabolites, which are fundamental to growth and reproduction, these compounds are produced for specialized roles that enhance the plant's survival, including defense against pathogens and herbivores, protection from UV radiation, and acting as signaling molecules.
Within this class, flavonol glycosides are of particular importance. In nature, flavonoids are most commonly found conjugated to one or more sugar moieties. This glycosylation dramatically increases the compound's stability, water solubility, and bioavailability, factors that are critical for both the plant's physiological processes and the compound's potential as a therapeutic agent. Isorhamnetin 3-sophoroside-7-rhamnoside is a prime example of such a molecule, featuring a sophorose unit (two glucose molecules) at the 3-position and a rhamnose unit at the 7-position of the isorhamnetin aglycone. This intricate structure underscores the need for a detailed understanding of its natural origins and properties.
Natural Sources and Distribution
Isorhamnetin 3-sophoroside-7-rhamnoside is not ubiquitously distributed in the plant kingdom; its presence is notably concentrated in a few specific families and species.
Primary Botanical Sources
The most significant and well-documented sources of Isorhamnetin 3-sophoroside-7-rhamnoside belong to the Elaeagnaceae family:
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Sea Buckthorn (Hippophae rhamnoides L.) : This is unequivocally the most prominent source of the compound.[1] It is considered a major flavonol glycoside in the berries of this plant, where it plays a role in the fruit's phytochemical profile and potential health benefits.[2][3] Different subspecies of sea buckthorn, such as ssp. rhamnoides and ssp. sinensis, consistently contain high amounts of this glycoside in their berries.[4][5]
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Goumi (Elaeagnus multiflora Thunb.) : Also a member of the Elaeagnaceae family, the Goumi plant is another confirmed natural source of Isorhamnetin 3-sophoroside-7-rhamnoside.[2][4]
Other Potential Sources
While less definitively documented as a primary source for this specific triglycoside, related compounds are characteristic of the Opuntia genus (prickly pear cactus). Some studies on the metabolomic profile of Opuntia species have suggested the presence of Isorhamnetin 3-sophoroside-7-rhamnoside as a potential biomarker associated with resistance to the carmine cochineal pest.[6] However, its concentration and prevalence in this genus require further investigation.
Quantitative Distribution in Plant Tissues
The concentration of Isorhamnetin 3-sophoroside-7-rhamnoside varies significantly between different plant parts and among subspecies. The berries of Hippophae rhamnoides are the primary repository. Quantitative analyses have provided valuable insights into this distribution.
| Plant Species | Subspecies | Plant Part | Concentration (mg/kg dry weight) | Reference |
| Hippophae rhamnoides | ssp. rhamnoides | Berries | 252 ± 22 | [5] |
| Hippophae rhamnoides | ssp. sinensis | Berries | Varies, but consistently present | [4] |
| Hippophae rhamnoides | ssp. mongolica | Berries | Trace amounts | [5] |
Biosynthesis in Planta
The biosynthesis of Isorhamnetin 3-sophoroside-7-rhamnoside is a multi-step enzymatic process originating from the general phenylpropanoid pathway, which produces the foundational flavonoid skeleton.
The process begins with the amino acid phenylalanine and proceeds through the chalcone synthase (CHS) reaction to form naringenin chalcone, which is then isomerized to naringenin, a key flavanone intermediate. A series of hydroxylation and oxidation reactions catalyzed by enzymes such as flavanone 3-dioxygenase (F3D) and flavonol synthase (FS) convert naringenin into the flavonol quercetin.[7]
The specific formation of the isorhamnetin aglycone is achieved through O-methylation of quercetin at the 3'-position. This reaction is catalyzed by a flavone 3'-O-methyltransferase (FMT), which utilizes S-adenosyl-L-methionine as the methyl group donor.[7][8]
The final, critical steps involve glycosylation, catalyzed by UDP-dependent glycosyltransferases (UGTs). These enzymes attach sugar moieties from activated UDP-sugars to the flavonoid aglycone. The formation of Isorhamnetin 3-sophoroside-7-rhamnoside requires a sequence of specific UGTs:
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A rhamnosyltransferase attaches a rhamnose sugar to the 7-hydroxyl group of the isorhamnetin aglycone.
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A glucosyltransferase attaches the first glucose molecule to the 3-hydroxyl group.
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A second, distinct glucosyltransferase attaches the second glucose molecule to the first via a β-1,2 linkage, forming the sophoroside moiety.
The precise identity and sequence of these UGTs in Hippophae rhamnoides are areas of active research, but the general pathway provides a robust framework for understanding its synthesis.[9]
Caption: Biosynthetic pathway of Isorhamnetin 3-sophoroside-7-rhamnoside.
Experimental Protocols: Extraction, Isolation, and Purification
The isolation of Isorhamnetin 3-sophoroside-7-rhamnoside from its natural matrix is a multi-step process requiring careful selection of solvents and chromatographic techniques to achieve high purity. The following protocol is a synthesized methodology based on established procedures for flavonoid extraction from Hippophae rhamnoides berries.[4]
Step 1: Extraction
The causality behind this initial step is to efficiently lyse the plant cells and solubilize the target glycoside from the complex berry matrix into a liquid phase. An alcohol-based solvent is chosen for its efficacy in extracting polar glycosides.
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Sample Preparation : Obtain fresh or frozen sea buckthorn berries. If frozen, thaw to room temperature.
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Homogenization : Weigh 20 g of berries and homogenize with a blender or mortar and pestle.
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Solvent Extraction : Transfer the homogenized pulp to a flask. Add 100 mL of 80% aqueous methanol.
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Maceration : Agitate the mixture on an orbital shaker at room temperature for 24 hours. Protect the mixture from light to prevent degradation of flavonoids.
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Filtration : Filter the mixture through Whatman No. 1 filter paper. Collect the filtrate.
-
Re-extraction : Re-extract the solid residue with another 100 mL of 80% methanol for 12 hours to maximize yield.
-
Pooling and Concentration : Combine the filtrates and concentrate the extract under reduced pressure using a rotary evaporator at 40°C to remove the methanol. The result is a concentrated aqueous extract.
Step 2: Liquid-Liquid Partitioning
This step serves to remove non-polar compounds, such as lipids and chlorophyll, which were co-extracted with the methanol. By partitioning the aqueous extract against a non-polar solvent, a preliminary purification is achieved.
-
Solvent Addition : Transfer the concentrated aqueous extract to a separatory funnel. Add an equal volume of n-hexane.
-
Partitioning : Shake the funnel vigorously for 2-3 minutes, periodically venting to release pressure.
-
Phase Separation : Allow the layers to separate. The upper hexane layer will contain non-polar impurities, while the lower aqueous layer retains the polar flavonoid glycosides.
-
Collection : Drain and collect the lower aqueous layer. Discard the upper hexane layer.
-
Repeat : Repeat the partitioning step two more times with fresh n-hexane to ensure complete removal of lipids.
Step 3: Column Chromatography Purification
Column chromatography is the cornerstone of purification, separating compounds based on their differential affinities for the stationary and mobile phases. A polyamide or Sephadex LH-20 column is effective for flavonoid glycoside separation.
-
Column Packing : Prepare a glass column with polyamide resin or Sephadex LH-20, equilibrated with deionized water.
-
Sample Loading : Load the partitioned aqueous extract onto the column.
-
Elution Gradient : Begin elution with 100% deionized water to wash out highly polar impurities like sugars and organic acids.
-
Stepwise Gradient : Gradually increase the ethanol concentration in the mobile phase (e.g., 20%, 40%, 60%, 80% aqueous ethanol). Isorhamnetin 3-sophoroside-7-rhamnoside, being a large polar glycoside, is expected to elute in the mid-to-high ethanol fractions (e.g., 40-60%).
-
Fraction Collection : Collect fractions of the eluate and monitor their composition using Thin Layer Chromatography (TLC) or analytical HPLC.
-
Pooling : Combine the fractions that show a high concentration of the target compound.
-
Concentration : Evaporate the solvent from the pooled fractions under reduced pressure to yield a purified, enriched extract.
Step 4: Preparative HPLC (Optional, for High Purity)
For obtaining an analytical standard or for detailed bioactivity studies, a final purification step using preparative High-Performance Liquid Chromatography (HPLC) is necessary. This technique offers high resolution to separate structurally similar glycosides.
-
Column : A reversed-phase C18 column is typically used.
-
Mobile Phase : A gradient system of acetonitrile (Solvent B) and water with 0.1% formic acid (Solvent A) is effective. The formic acid aids in protonating the phenolic hydroxyl groups, leading to sharper peaks.
-
Gradient Program : A typical gradient might run from 10% B to 40% B over 40 minutes. The exact gradient should be optimized based on analytical HPLC runs.
-
Injection and Collection : Dissolve the enriched extract from Step 3 in the initial mobile phase, filter, and inject onto the column. Collect the peak corresponding to Isorhamnetin 3-sophoroside-7-rhamnoside based on its retention time, as determined by analytical HPLC-MS.
-
Final Processing : Combine the pure fractions, remove the acetonitrile by rotary evaporation, and lyophilize the remaining aqueous solution to obtain the final compound as a pure, yellow powder.
Caption: Workflow for the extraction and isolation of the target compound.
Structural Characterization
Unambiguous identification of Isorhamnetin 3-sophoroside-7-rhamnoside requires a combination of spectroscopic techniques.
Mass Spectrometry (MS)
Electrospray Ionization Mass Spectrometry (ESI-MS) is a powerful tool for determining the molecular weight and fragmentation pattern. In negative ion mode, the compound will exhibit a deprotonated molecule [M-H]⁻ at approximately m/z 785. The molecular formula is C₃₄H₄₂O₂₁.[10]
Tandem MS (MS/MS or MSⁿ) provides crucial structural information. The fragmentation of flavonoid triglycosides is not random; it follows predictable pathways that reveal the nature and position of the sugar moieties.
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Primary Fragmentation : Studies on flavonol glycosides from Hippophae rhamnoides have shown that the glycosidic bond at the C-7 position is more labile than the bond at the C-3 position.[2][7] Therefore, the primary fragmentation event is the neutral loss of the rhamnose moiety (146 Da).
-
[M-H]⁻ (m/z 785) → [M-H-146]⁻ (m/z 639)
-
-
Secondary Fragmentation : The subsequent fragmentation involves the loss of the sophorose unit (324 Da) from the C-3 position, yielding the isorhamnetin aglycone.
-
[M-H-146]⁻ (m/z 639) → [M-H-146-324]⁻ (m/z 315)
-
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Alternative Fragmentation : A less favored initial fragmentation would be the loss of the sophorose unit. The presence and relative abundance of these fragment ions confirm the substitution pattern.
Caption: Predicted ESI-MS/MS fragmentation pathway in negative ion mode.
NMR Spectroscopy
Nuclear Magnetic Resonance (NMR) spectroscopy provides the definitive structural elucidation. While a complete, published, and assigned spectrum for this specific compound is elusive, data from the closely related Isorhamnetin-3-O-rutinoside-7-O-rhamnopyranoside provides an excellent template for interpretation.[5] The key is to identify the signals for the aglycone and the three distinct sugar units.
Expected ¹H and ¹³C NMR Spectral Features (in CD₃OD or DMSO-d₆):
| Moiety | Position | Expected ¹H Shift (ppm) | Expected ¹³C Shift (ppm) | Key Correlations (HMBC) |
| Aglycone | H-6 | ~6.5 (d, J≈2.0 Hz) | ~99.5 | H-6 → C-5, C-7, C-8, C-10 |
| H-8 | ~6.8 (d, J≈2.0 Hz) | ~94.5 | H-8 → C-6, C-7, C-9, C-10 | |
| H-2' | ~8.0 (d, J≈2.0 Hz) | ~114.0 | H-2' → C-2, C-4', C-6' | |
| H-5' | ~7.0 (d, J≈8.5 Hz) | ~116.0 | H-5' → C-1', C-3', C-4' | |
| H-6' | ~7.7 (dd, J≈8.5, 2.0 Hz) | ~123.0 | H-6' → C-2, C-2', C-4' | |
| 3'-OCH₃ | ~3.9 (s) | ~56.0 | OCH₃ → C-3' | |
| 7-O-Rhamnose | H-1''' | ~5.5 (d, J≈1.5 Hz) | ~100.0 | H-1''' → C-7 |
| H-6''' (CH₃) | ~1.2 (d, J≈6.0 Hz) | ~17.0 | ||
| 3-O-Sophorose | H-1'' (Inner Glc) | ~5.7 (d, J≈7.5 Hz) | ~102.0 | H-1'' → C-3 |
| H-1'''' (Outer Glc) | ~4.5 (d, J≈7.5 Hz) | ~104.0 | H-1'''' → C-2'' |
Note: The chemical shifts are estimates based on structurally similar compounds and are highly dependent on the solvent used. 2D NMR experiments (COSY, HSQC, HMBC) are essential for unambiguous assignment.
Biological Activities and Therapeutic Potential
The interest in Isorhamnetin 3-sophoroside-7-rhamnoside and related isorhamnetin glycosides stems from their diverse pharmacological properties. While research on this specific triglycoside is ongoing, the activities of its aglycone and other glycosides provide strong rationale for its investigation.
-
Antioxidant Activity : Like most flavonoids, isorhamnetin and its glycosides are potent antioxidants, capable of scavenging free radicals and chelating metal ions, thereby mitigating oxidative stress.[11]
-
Anti-inflammatory Effects : Isorhamnetin glycosides have been shown to exert anti-inflammatory effects by inhibiting the production of inflammatory mediators like nitric oxide (NO), TNF-α, and IL-6.[11] The mechanism often involves the modulation of key signaling pathways such as NF-κB.
-
Cardiovascular Protection : The aglycone, isorhamnetin, is known to have a wide range of protective effects on the cardiovascular system, including anti-atherosclerotic, endothelial protective, and anti-thrombotic properties.[12]
-
Algicidal Activity : Isorhamnetin 3-sophoroside-7-rhamnoside has been specifically identified as having algicidal activity against the growth of certain harmful microalgae.[2][3]
-
Anticancer and Other Activities : Isorhamnetin glycosides have been investigated for anticancer, antidiabetic, anti-obesity, and hepatoprotective properties, often acting through modulation of pathways like PI3K/AKT and AMPK.[11][12]
Conclusion and Future Directions
Isorhamnetin 3-sophoroside-7-rhamnoside stands out as a significant flavonol triglycoside with well-defined natural sources, primarily the berries of Hippophae rhamnoides. Its complex structure, elucidated through advanced spectroscopic methods, presents both a challenge and an opportunity for natural products chemistry. The established protocols for its extraction and purification provide a clear path for researchers to obtain this compound for further study.
Future research should focus on several key areas:
-
Bioavailability and Metabolism : Understanding how this large triglycoside is absorbed and metabolized in vivo is crucial for determining its therapeutic efficacy.
-
Mechanism of Action : While the general activities of flavonoids are known, detailed mechanistic studies are needed to pinpoint the specific molecular targets of Isorhamnetin 3-sophoroside-7-rhamnoside.
-
Enzymatic Synthesis : Exploring the specific glycosyltransferases from Hippophae rhamnoides could enable the biotechnological production of this and other novel flavonoid glycosides.
This technical guide serves as a foundational document to support and encourage these future investigations, ultimately aiming to unlock the full therapeutic potential of this complex natural product.
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Grijalva-Verdugo, C., et al. (2022). Effects of Isorhamnetin on Diabetes and Its Associated Complications: A Review of In Vitro and In Vivo Studies and a Post Hoc Transcriptome Analysis of Involved Molecular Pathways. Antioxidants, 11(11), 2204. [Link]
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Gong, G., et al. (2020). Isorhamnetin: A review of pharmacological effects. Biomedicine & Pharmacotherapy, 128, 110301. [Link]
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